Cas no 84509-40-0 (6,8-Dioxa-3-azabicyclo[3.2.1]octane,5-(3-pyridinyl)-, hydrochloride (1:2))

6,8-Dioxa-3-azabicyclo[3.2.1]octane,5-(3-pyridinyl)-, hydrochloride (1:2) structure
84509-40-0 structure
Product name:6,8-Dioxa-3-azabicyclo[3.2.1]octane,5-(3-pyridinyl)-, hydrochloride (1:2)
CAS No:84509-40-0
MF:C10H12N2O2.2[HCl]
MW:265.13636
CID:727685
PubChem ID:3069313

6,8-Dioxa-3-azabicyclo[3.2.1]octane,5-(3-pyridinyl)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

    • 6,8-Dioxa-3-azabicyclo[3.2.1]octane,5-(3-pyridinyl)-, hydrochloride (1:2)
    • 5-(3-Pyridinyl)-6,8-dioxa-3-azabicyclo(3.2.1)octane dihydrochloride
    • 5-pyridin-3-yl-6,8-dioxa-3-azabicyclo[3.2.1]octane,dihydrochloride
    • 84509-40-0
    • DTXSID001004792
    • 6,8-Dioxa-3-azabicyclo(3.2.1)octane, 5-(3-pyridinyl)-, dihydrochloride
    • 5-(Pyridin-3-yl)-6,8-dioxa-3-azabicyclo[3.2.1]octane--hydrogen chloride (1/2)
    • Inchi: InChI=1S/C10H12N2O2.2ClH/c1-2-8(4-11-3-1)10-7-12-5-9(14-10)6-13-10;;/h1-4,9,12H,5-7H2;2*1H
    • InChI Key: NGDIVVORNGXIJI-UHFFFAOYSA-N
    • SMILES: C1C2COC(O2)(CN1)C3=CN=CC=C3.Cl.Cl

Computed Properties

  • Exact Mass: 264.043
  • Monoisotopic Mass: 264.043
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 224
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Boiling Point: 338.9°C at 760 mmHg
  • Flash Point: 158.7°C

6,8-Dioxa-3-azabicyclo[3.2.1]octane,5-(3-pyridinyl)-, hydrochloride (1:2) Related Literature

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